4-Fluorobiphenyl
Cat. No. B1198766
:
324-74-3
M. Wt: 172.2 g/mol
InChI Key: RUYZJEIKQYLEGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Al+3:15].[CH3:27][C:28]([Cl:29])=[O:30].[Cl-:14].[Cl-:16].[Cl-:17].[ClH:31].[F:1][c:2]1[cH:3][cH:4][c:5](-[c:8]2[cH:9][cH:10][cH:11][cH:12][cH:13]2)[cH:6][cH:7]1.[O-:18][N+:19]([c:20]1[cH:21][cH:22][cH:23][cH:24][cH:25]1)=[O:26].[OH2:32]>>[F:1][c:2]1[cH:3][cH:4][c:5](-[c:8]2[cH:9][cH:10][c:11]([C:28]([CH3:27])=[O:30])[cH:12][cH:13]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Al+3]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
|
|
Name
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|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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[Cl-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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[Cl-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1ccc(-c2ccccc2)cc1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1ccccc1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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CC(=O)c1ccc(-c2ccc(F)cc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
